Cas no 1246509-65-8 ((R)-METHYL1-AMINO-2,3-DIHYDRO-1H-INDENE-4-CARBOXYLATE HYDROCHLORIDE)

• Product Name: (R)-METHYL1-AMINO-2,3-DIHYDRO-1H-INDENE-4-CARBOXYLATE HYDROCHLORIDE
• CAS No: 1246509-65-8
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 5591055
• PubChem ID: 67546291
• Update Time: 2025-08-04

(R)-METHYL1-AMINO-2,3-DIHYDRO-1H-INDENE-4-CARBOXYLATE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• (R)-METHYL1-AMINO-2,3-DIHYDRO-1H-INDENE-4-CARBOXYLATE HYDROCHLORIDE
• 1213485-48-3
• EN300-19053591
• SCHEMBL2816538
• Y12100
• METHYL (1R)-1-AMINO-2,3-DIHYDRO-1H-INDENE-4-CARBOXYLATE HYDROCHLORIDE
• 1246509-65-8

• Inchi： 1S/C11H13NO2.ClH/c1-14-11(13)9-4-2-3-8-7(9)5-6-10(8)12;/h2-4,10H,5-6,12H2,1H3;1H/t10-;/m1./s1
• InChI Key： KQXATEZZJUKUGF-HNCPQSOCSA-N
• SMILES： C(C1C=CC=C2[C@H](N)CCC=12)(=O)OC.Cl

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on (R)-METHYL1-AMINO-2,3-DIHYDRO-1H-INDENE-4-CARBOXYLATE HYDROCHLORIDE

Introduction to (R)-METHYL 1-AMINO-2,3-DIHYDRO-1H-INDENE-4-CARBOXYLATE HYDROCHLORIDE (CAS No. 1246509-65-8)

(R)-METHYL 1-AMINO-2,3-DIHYDRO-1H-INDENE-4-CARBOXYLATE HYDROCHLORIDE (CAS No. 1246509-65-8) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (R)-Methyl 4-(aminomethyl)-2,3-dihydro-1H-indenecarboxylate hydrochloride, is a derivative of indene and possesses a unique chiral center, which makes it a valuable building block for the synthesis of bioactive molecules and pharmaceuticals.

The structure of (R)-METHYL 1-AMINO-2,3-DIHYDRO-1H-INDENE-4-CARBOXYLATE HYDROCHLORIDE is characterized by a substituted indene ring with an amino group and a carboxylate ester. The presence of the chiral center at the carbon atom adjacent to the carboxylate group imparts enantiomeric purity, which is crucial for its biological activity and pharmacological properties. The hydrochloride salt form enhances its solubility and stability, making it suitable for various applications in drug discovery and development.

In recent years, the study of chiral compounds has become increasingly important due to their potential to exhibit distinct biological activities compared to their racemic counterparts. The enantiomeric purity of (R)-METHYL 1-AMINO-2,3-DIHYDRO-1H-INDENE-4-CARBOXYLATE HYDROCHLORIDE has been shown to significantly influence its interactions with biological targets, such as enzymes and receptors. This has led to its exploration in the development of novel therapeutic agents for various diseases.

One of the key areas where (R)-METHYL 1-AMINO-2,3-DIHYDRO-1H-INDENE-4-CARBOXYLATE HYDROCHLORIDE has shown promise is in the field of neuropharmacology. Research has demonstrated that this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play critical roles in mood regulation, cognitive function, and motor control. Therefore, (R)-METHYL 1-AMINO-2,3-DIHYDRO-1H-INDENE-4-CARBOXYLATE HYDROCHLORIDE has been investigated for its potential use in treating neuropsychiatric disorders such as depression, anxiety, and Parkinson's disease.

Beyond neuropharmacology, (R)-METHYL 1-AMINO-2,3-DIHYDRO-1H-INDENE-4-CARBOXYLATE HYDROCHLORIDE has also been studied for its anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, including cardiovascular diseases, arthritis, and certain types of cancer. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential as an anti-inflammatory agent.

The synthesis of (R)-METHYL 1-AMINO-2,3-DIHYDRO-1H-INDENE-4-CARBOXYLATE HYDROCHLORIDE typically involves multi-step processes that ensure high enantiomeric purity. Common synthetic routes include asymmetric hydrogenation reactions and chiral resolution techniques. These methods are crucial for producing the compound with the desired stereochemistry and purity levels required for pharmaceutical applications.

In addition to its therapeutic potential, (R)-METHYL 1-AMINO-2,3-DIHYDRO-1H-INDENE-4-CARBOXYLATE HYDROCHLORIDE has also been used as a tool compound in academic research to study protein-protein interactions and signal transduction pathways. Its ability to selectively bind to specific protein targets makes it a valuable reagent for elucidating the mechanisms underlying various biological processes.

The safety profile of (R)-METHYL 1-AMINO-2,3-DIHYDRO-1H-INDENE-4-CARBOXYLATE HYDROCHLORIDE has been extensively evaluated in preclinical studies. These studies have shown that the compound exhibits low toxicity and good pharmacokinetic properties, making it a promising candidate for further clinical development. However, as with any new chemical entity (NCE), ongoing research is necessary to fully understand its safety and efficacy in human subjects.

In conclusion, (R)-METHYL 1-AMINO-2,3-DIHYDRO-1H-INDENE-4-CARBOXYLATE HYDROCHLORIDE (CAS No. 1246509-65-8) is a versatile chiral compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and enantiomeric purity make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its importance in modern drug discovery efforts.